Cas no 749875-02-3 (3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid)

3-Chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a trifluoromethyl group at the 2-position—enhance its reactivity as a versatile intermediate. The carboxylic acid moiety allows for further functionalization, making it valuable in the development of active ingredients and fine chemicals. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability in derived compounds. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic systems, offering precise control in molecular design for specialized applications.

3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid structure

749875-02-3 structure

Product Name:3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid

CAS No:749875-02-3

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

MDL:MFCD16610712

CID:1032428

PubChem ID:67462335

Update Time:2025-06-30

3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(trifluoromethyl)isonicotinic acid
- 3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
- AK121837
- 3-CHLORO-2-(TRIFLUOROMETHYL)-4-PYRIDINECARBOXYLIC ACID
- 4-Pyridinecarboxylic acid, 3-chloro-2-(trifluoromethyl)-
- UVJBNXZJTBKRQB-UHFFFAOYSA-N
- 1658AC
- FCH1344772
- AB71267
- AX8232025
- 2-(Trifluoromethyl)-3-chloropyridine-4-carboxylic acid
- 3-Chloro-2-(trifluoromethyl)isonicotinicacid
- SCHEMBL2582882
- MFCD16610712
- DS-6394
- EN300-120176
- F11022
- 749875-02-3
- DTXSID40737308
- CS-W020140
- A849870
- Methyl3-amino-5-(thien-3-yl)thiophene-2-carboxylate
- AKOS016011253
- DB-304495
- SY259985
- MDL： MFCD16610712
- Inchi： 1S/C7H3ClF3NO2/c8-4-3(6(13)14)1-2-12-5(4)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： UVJBNXZJTBKRQB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CN=C1C(F)(F)F

Computed Properties

Exact Mass: 224.9804405g/mol
Monoisotopic Mass: 224.9804405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 1.9

3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177152-1g	3-Chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	95%	1g	$799	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP817-200mg	3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	749875-02-3	95+%	200mg	1086.0CNY	2021-08-04
Chemenu	CM177152-250mg	3-Chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	95%	250mg	$157	2022-06-10
Chemenu	CM177152-1g	3-Chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	95%	1g	$341	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C892812-1g	3-Chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	≥95%	1g	3,859.20	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP817-50mg	3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	749875-02-3	95+%	50mg	379.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DP817-100mg	3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	749875-02-3	95+%	100mg	1125CNY	2021-05-08
eNovation Chemicals LLC	Y1104891-1g	3-chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	95%	1g	$750	2023-09-03
eNovation Chemicals LLC	D534883-1g	3-Chloro-2-(trifluoromethyl)isonicotinic acid	749875-02-3	95%	1g	$795	2024-08-03
Enamine	EN300-120176-0.05g	3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid	749875-02-3	95%	0.05g	$94.0	2023-05-27

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